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Get Quote

Batabulin sodium (Synonyms: T138067 sodium) is an anticancer agent that acts by covalently and

selectively binding to specific β-tubulin isotypes (β1, β2, β3, β4) at a conserved Cys-239 residue. This

binding disrupts microtubule polymerization, leading to cytoskeleton collapse, cell-cycle arrest at the G2/M

phase, and ultimately, apoptotic cell death [1] [2] [3].

The key solubility data from your search is summarized in the table below.

Property Value

Molecular Weight 393.24 g/mol [2] [3] [4]

CAS Number 195533-98-3 [2] [3] [4]

DMSO Solubility 100 mg/mL (~ 254.3 mM) [3] or 125 mg/mL (~ 317.9 mM) [2] [4]

Appearance Off-white to light yellow solid powder [2] [4]

Stock Solution Preparation & Handling

The following protocols are recommended for preparing and storing Batabulin sodium stock solutions to

ensure stability and reproducibility in your experiments.
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Preparation of 100 mg/mL Stock Solution in DMSO

Bring a vial of Batabulin sodium powder and anhydrous DMSO to room temperature.
Weigh out the desired amount of Batabulin sodium. To prepare a 1 mL stock solution, you will

need 100 mg of the compound.
Transfer the powder to a clean, dry vial.

Add a precise volume of DMSO to achieve the final concentration of 100 mg/mL.
Sonicate the mixture for a few minutes to ensure complete dissolution and to obtain a clear

solution [3]. If necessary, gently vortex the mixture.
Aliquot the stock solution into single-use vials to minimize freeze-thaw cycles.

Storage and Stability

Powder: Store at -20°C for 2-3 years [3] [4].
DMSO Stock Solution: For long-term storage, aliquot and store at -80°C for 6 months. For

short-term use, store at -20°C for 1 month. Always use sealed storage containers to protect
from moisture [2] [4].

In Vitro Experimental Protocols

The methodologies below, adapted from the search results, outline how to assess the biological activity of

Batabulin sodium in cell-based assays.

Cell Cycle Arrest Assay (using MCF7 cells) [1] [2] [4]

Cell Line: MCF7 human breast cancer cells.
Treatment: Expose cells to Batabulin sodium at concentrations of 30 nM, 100 nM, and 300
nM.
Incubation Time: 24 hours.

Expected Outcome: Analysis by flow cytometry should show approximately 25-30% of cells
with tetraploid (4n) DNA content, indicating cell cycle arrest at the G2/M boundary.

Apoptosis Analysis Assay (using MCF7 cells) [1] [2] [4]

Cell Line: MCF7 cells.
Treatment: Expose cells to Batabulin sodium at 30 nM, 100 nM, and 300 nM.

Incubation Time: 24 to 48 hours.
Expected Outcome:

After 24 hours, approximately 25-30% of the cell population will show reduced DNA
content, characteristic of apoptosis.
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After 48 hours of exposure to 100 nM Batabulin sodium, approximately 50-80% of the
cell population will be undergoing apoptosis, detectable via assays like Annexin V
staining.
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Diagram 1: Mechanism of Action of Batabulin Sodium. The diagram illustrates how Batabulin covalently

binds to β-tubulin, leading to microtubule disruption and subsequent cellular events.

In Vivo Dosing Protocol

For preclinical studies, the following protocol has been used to evaluate the efficacy of Batabulin in mouse

models.

Animal Model: Male athymic nude mice (nu/nu), 6-8 weeks old, weighing 20-25 g, injected with
CCRF-CEM tumor cells [1] [2] [4].

Dosage: 40 mg/kg [1] [2] [4].
Route of Administration: Intraperitoneal (i.p.) injection [1] [2] [4].

Dosing Schedule: Once per week, on days 5, 12, and 19 post-tumor implantation [1] [2] [4].
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Vehicle Formulation: The free acid form of Batabulin was used in one study with a vehicle consisting

of 10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline at a concentration of 4 mg/mL. The
solution was prepared by sequential addition of solvents with sonication [1].
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Diagram 2: Stock Solution Preparation Workflow. This flowchart outlines the recommended steps for

consistent preparation and storage of Batabulin sodium stock solutions.

Critical Notes for Researchers

Solubility Variance: The reported DMSO solubility has a slight discrepancy between sources. It is

prudent to first aim for 100 mg/mL with sonication, moving to 125 mg/mL if necessary.
Sodium Salt vs. Free Acid: Be aware that much of the experimental data, particularly the in vivo
formulation, is referenced from studies using the free acid form of Batabulin (CAS 195533-53-0).
While the biological activity is expected to be identical, the solubility and optimal formulation for the

sodium salt may differ.
For Research Use Only: This compound is for research purposes only and not for human

consumption [1] [2] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Chemical Profile & Solubility of Batabulin Sodium]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b548456#batabulin-sodium-

dmso-solubility-100-mg-ml]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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